Cas no 53243-22-4 (Carbamimidothioic acid, 1,1-dimethylethyl ester, monohydrobromide)

• Product Name: Carbamimidothioic acid, 1,1-dimethylethyl ester, monohydrobromide
• CAS No: 53243-22-4
• MF: C₅H₁₃BrN₂S
• MW: 213.139118909836
• CID: 357725
• PubChem ID: 12472063
• Update Time: 2024-11-05

Carbamimidothioic acid, 1,1-dimethylethyl ester, monohydrobromide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, 1,1-dimethylethyl ester, monohydrobromide
• Carbamimidothioic acid, 1,1-dimethylethyl ester, monohydrobromide (9CI)
• 53243-22-4
• (tert-butylsulfanyl)methanimidamide hydrobromide
• tert-butyl carbamimidothioate;hydrobromide
• 2-(tert-Butyl)isothiouronium Bromide
• EN300-7624259
• tert-Butyl carbamimidothioate hydrobromide
• G85969
• Z3243719680

• Inchi： 1S/C5H12N2S.BrH/c1-5(2,3)8-4(6)7;/h1-3H3,(H3,6,7);1H
• InChI Key： BBWUSHHSRURPEP-UHFFFAOYSA-N
• SMILES： S(C(N)=N)C(C)(C)C.Br

Computed Properties

• Exact Mass: 211.99828g/mol
• Monoisotopic Mass: 211.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų